Cas no 2091689-54-0 (2-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)ethan-1-one
• CAS No: 2091689-54-0
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 4773676
• Update Time: 2023-08-17

2-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)ethan-1-one
• 2-amino-1-[3-(hydroxymethyl)-4-methylpyrrolidin-1-yl]ethanone
• 2-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C8H16N2O2/c1-6-3-10(8(12)2-9)4-7(6)5-11/h6-7,11H,2-5,9H2,1H3
• InChI Key： LVHSGZKSPICDLS-UHFFFAOYSA-N
• SMILES： OCC1CN(C(CN)=O)CC1C

Computed Properties

• Exact Mass: 172.121177757 g/mol
• Monoisotopic Mass: 172.121177757 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 66.6
• Molecular Weight: 172.22